3-Bromo-2,2-dimethyl-1-propanol
Overview
Description
3-Bromo-2,2-dimethyl-1-propanol is a chemical compound that has been studied for its potential as a versatile building block in organic synthesis. It is of interest due to its unique structure, which includes bromine and geminal methyl groups on a quaternary center, making it a candidate for various synthetic applications.
Synthesis Analysis
The synthesis of 3-Bromo-2,2-dimethyl-1-propanol and related compounds has been explored through various methods. One notable approach is the TEMPO-catalyzed oxidation method, which provides a reliable way to synthesize this compound by addressing the challenges associated with its instability and the complexity of its synthesis (Jauch, 2000).
Molecular Structure Analysis
The molecular structure of derivatives of 3-Bromo-2,2-dimethyl-1-propanol, such as its trimer and other related compounds, has been studied, revealing insights into their stability, conformation, and electronic properties. These structural analyses are crucial for understanding the reactivity and potential applications of these compounds.
Chemical Reactions and Properties
3-Bromo-2,2-dimethyl-1-propanol participates in a variety of chemical reactions, showcasing its versatility as a reagent. It reacts with nucleophiles and electrophiles, leading to highly functionalized products. For instance, it has been used to synthesize functionalized vinyl sulfones with high diastereoselectivity, demonstrating its synthetic potential (Auvray, Knochel, & Normant, 1988).
Scientific Research Applications
Photochemical Behavior Studies
- Photochemical Reduction of 2-Bromo-4,4-dimethyl-2-cyclohexenone : Research by Hombrecher and Margaretha (1982, 1983) explored the photochemical properties of 2-Bromo-4,4-dimethyl-2-cyclohexenone in solvents like 2-propanol and cyclohexane. This study is relevant for understanding the photochemical reactions of similar brominated compounds, potentially including 3-Bromo-2,2-dimethyl-1-propanol (Hombrecher & Margaretha, 1982); (Hombrecher & Margaretha, 1983).
Synthesis and Decomposition Studies
- Improved Synthesis of 3-Bromo-2,2-dimethyl-propanal : Jauch (2000) revisited the literature synthesis of 3-bromo-2,2-dimethyl-propanal, a compound related to 3-Bromo-2,2-dimethyl-1-propanol, providing a more reliable method for its synthesis. This research is significant for the preparation of compounds with geminal methyl groups on a quaternary center (Jauch, 2000).
- Chemical Transformation of Brominated Propanols : Ezra et al. (2005) studied the spontaneous decomposition of 3-bromo-2,2-bis(bromomethyl)propanol and related compounds under basic conditions, revealing insights into the stability and decomposition pathways of brominated propanols, which can be extrapolated to understand the behavior of 3-Bromo-2,2-dimethyl-1-propanol (Ezra et al., 2005).
Photodissociation Dynamics
- Photodissociation Dynamics of Brominated Propanols : Indulkar et al. (2011) investigated the photodissociation dynamics of brominated propanols, including 3-bromo-1,1,1-trifluoro-2-propanol, at a specific wavelength. This research contributes to understanding the behavior of brominated compounds like 3-Bromo-2,2-dimethyl-1-propanol under light exposure (Indulkar et al., 2011).
Catalysis and Chemical Reactions
- Hydrogenation of Dimethyl Malonate to 1,3-Propanediol : Zheng et al. (2017) explored the hydrogenation of dimethyl malonate to 1,3-propanediol, a process where brominated propanols like 3-Bromo-2,2-dimethyl-1-propanol could potentially be used as intermediates or catalysts (Zheng et al., 2017).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s known that brominated alcohols can undergo various reactions, including oxidation and elimination . For instance, 3-Bromo-2,2-dimethyl-1-propanol can be oxidized to form 3-bromo-2,2-dimethylpropanal .
Pharmacokinetics
The compound’s molecular weight (16704 g/mol ) and its lipophilic nature suggest that it may be absorbed and distributed in the body. The compound’s metabolism and excretion would depend on its specific interactions with metabolic enzymes and transporters.
Result of Action
It’s known that brominated compounds can have various effects, ranging from modulation of enzyme activity to potential cytotoxic effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Bromo-2,2-dimethyl-1-propanol. Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and its interactions with biological targets .
properties
IUPAC Name |
3-bromo-2,2-dimethylpropan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11BrO/c1-5(2,3-6)4-7/h7H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQOQXYPZBYTICM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70193897 | |
Record name | 3-Bromo-2,2-dimethyl-1-propanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70193897 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2,2-dimethyl-1-propanol | |
CAS RN |
40894-00-6 | |
Record name | 3-Bromo-2,2-dimethyl-1-propanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040894006 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 40894-00-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=127921 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Bromo-2,2-dimethyl-1-propanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70193897 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-2,2-dimethyl-1-propanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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